N-(4-butylphenyl)-8-chloro-2-(2-methylphenyl)-4-quinolinecarboxamide

• IUPAC Name: N-(4-butylphenyl)-8-chloro-2-(2-methylphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C27H25ClN2O/c1-3-4-9-19-13-15-20(16-14-19)29-27(31)23-17-25(21-10-6-5-8-18(21)2)30-26-22(23)11-7-12-24(26)28/h5-8,10-17H,3-4,9H2,1-2H3,(H,29,31)
• InChI Key: HVJDORVLSJUSOX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=CC(=NC3=C2C=CC=C3Cl)C4=CC=CC=C4C
• Molecular Formula: C27H25ClN2O
• Molecular Weight: 429.0 g/mol

Description

Synthesis Analysis

The synthesis of quinolinecarboxamide derivatives typically involves multi-step chemical processes, including condensation, cyclization, and functional group transformations. A common approach involves the condensation of aniline derivatives with N-substituted 4-chloroquinoline-3-carboxamides, obtained from the treatment of 4(1H)-quinolinone-3-carboxylic acid with thionyl chloride. This method has been employed to synthesize compounds with inhibitory activity against gastric H+/K+-ATPase, demonstrating the versatility of quinolinecarboxamides synthesis in producing compounds with potential therapeutic applications (Uchida et al., 1995).

Molecular Structure Analysis

Quinolinecarboxamides exhibit a wide range of molecular structures, often characterized by X-ray crystallography and spectroscopic methods such as NMR and FTIR. The crystal structure of Linomide, a quinolinecarboxamide with immunomodulatory properties, was determined, highlighting the cis configuration of the N-methyl carboxamide and its orientation away from the quinoline ring. Such structural insights are crucial for understanding the compound's interaction with biological targets (Dasari & Srikrishnan, 2002).

Chemical Reactions and Properties

Quinolinecarboxamides participate in various chemical reactions, reflecting their reactive amide moieties and the potential for substitution at the quinoline nucleus. Their chemical properties are often explored through the synthesis of novel derivatives, such as through Pd-catalyzed coupling reactions, which introduce diversity in the final steps of synthesis, demonstrating the chemical versatility of these compounds (Lord et al., 2009).